Cas no 34231-77-1 (Methyl pyridazine-4-carboxylate)

• Product Name: Methyl pyridazine-4-carboxylate
• CAS No: 34231-77-1
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD09953488
• CID: 89065
• PubChem ID: 12439252
• Update Time: 2025-06-08

Methyl pyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl pyridazine-4-carboxylate
• 4-Pyridazinecarboxylic acid, methyl ester
• Pyridazine-4-carboxylic acid methyl ester
• 4-methoxycarbonyl-pyridazine
• methyl 4-pyridazinecarboxylate
• Methyl-(4-pyridazincarboxylat)
• 4-Methoxycarbonylpyridazine
• SY004472
• AMY24958
• J-522632
• AKOS015854403
• Methyl pyridazine-4-carboxylate, 97%
• MFCD09953488
• DTXSID30498310
• CS-W003697
• AC-4414
• BCP22435
• PB31452
• IJFLWNYKGMQQOW-UHFFFAOYSA-N
• 34231-77-1
• methylpyridazine-4-carboxylate
• SCHEMBL1421640
• A875064
• FT-0717698
• EN300-254652
• R2U2BP7FKV
• DB-030309

• MDL： MFCD09953488
• Inchi： 1S/C6H6N2O2/c1-10-6(9)5-2-3-7-8-4-5/h2-4H,1H3
• InChI Key： IJFLWNYKGMQQOW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=NC=C1)=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.213±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63-69 °C
• Boiling Point: 281.3±13.0 ºC (760 Torr),
• Flash Point: 123.9±19.8 ºC,
• Refractive Index: 1.513
• Solubility: Soluble (130 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 52.08000
• LogP: 0.26320
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl pyridazine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on Methyl pyridazine-4-carboxylate

Comprehensive Overview of Methyl pyridazine-4-carboxylate (CAS No. 34231-77-1): Properties, Applications, and Industry Insights

Methyl pyridazine-4-carboxylate (CAS No. 34231-77-1) is a specialized organic compound belonging to the pyridazine family, a heterocyclic scaffold widely utilized in pharmaceutical and agrochemical research. With the molecular formula C₆H₆N₂O₂, this ester derivative has garnered significant attention due to its versatility as a building block in synthetic chemistry. The compound’s pyridazine core and carboxylate functionality make it a valuable intermediate for designing bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors and antimicrobial agents.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in Methyl pyridazine-4-carboxylate. Researchers frequently search for "pyridazine derivatives in medicinal chemistry" or "sustainable synthesis of heterocyclic esters," reflecting the demand for eco-friendly synthetic routes. The compound’s low toxicity profile and compatibility with microwave-assisted reactions align with these priorities, enabling faster and cleaner production methods compared to traditional protocols.

From a structural perspective, the 4-carboxylate substitution on the pyridazine ring enhances the compound’s reactivity in nucleophilic acyl substitution reactions. This feature is exploited in constructing amide-linked pharmacophores, a common motif in FDA-approved drugs. Analytical data for CAS No. 34231-77-1 typically includes a melting point range of 98–102°C and characteristic IR absorption bands at 1720 cm⁻¹ (C=O stretch) and 1600 cm⁻¹ (pyridazine ring vibrations), as documented in major spectral databases like SciFinder and Reaxys.

Industrial applications of Methyl pyridazine-4-carboxylate extend to material science, where it serves as a precursor for photoactive polymers and liquid crystal displays (LCDs). Patent analyses reveal growing use in organic light-emitting diodes (OLEDs), correlating with the surge in "high-performance electronic materials" searches. The compound’s ability to coordinate with transition metals also makes it relevant for catalysis research, particularly in asymmetric hydrogenation reactions.

Quality control protocols for 34231-77-1 emphasize HPLC purity (>98%) and residual solvent monitoring per ICH guidelines. Leading suppliers provide certificates of analysis (CoA) with detailed gas chromatography-mass spectrometry (GC-MS) validation, addressing the pharmaceutical industry’s stringent requirements. Storage recommendations typically suggest inert atmospheres and protection from light to maintain stability, as the ester group may undergo hydrolysis under prolonged humidity exposure.

Emerging studies highlight the compound’s potential in bioconjugation chemistry, where its carboxylate moiety enables efficient protein labeling—a technique critical for diagnostic assay development. This aligns with trending searches for "small-molecule probes for bioimaging" and "click chemistry reagents." Furthermore, computational models predict favorable ADMET properties for derivatives of Methyl pyridazine-4-carboxylate, stimulating innovation in central nervous system (CNS) drug design.

Environmental considerations for CAS 34231-77-1 include biodegradability assessments under OECD 301 standards, with recent data indicating moderate persistence in aqueous systems. These findings support its selection over more ecotoxic alternatives in line with REACH compliance objectives. The compound’s low bioaccumulation potential further enhances its suitability for large-scale applications.

In summary, Methyl pyridazine-4-carboxylate represents a multifaceted tool for modern chemistry, bridging pharmaceutical innovation and advanced material science. Its CAS No. 34231-77-1 serves as a key identifier for researchers exploring structure-activity relationships in heterocyclic chemistry. As synthetic methodologies evolve toward flow chemistry and machine learning-optimized reactions, this compound’s role is expected to expand across interdisciplinary applications.